Cas no 876149-41-6 (Carbamic acid,N-(3-azetidinylmethyl)-, phenylmethyl ester)

• Product Name: Carbamic acid,N-(3-azetidinylmethyl)-, phenylmethyl ester
• CAS No: 876149-41-6
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD07772069
• CID: 709888
• PubChem ID: 44118830
• Update Time: 2025-04-19

Carbamic acid,N-(3-azetidinylmethyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(3-azetidinylmethyl)-, phenylmethyl ester
• 3-(Cbz-aminomethyl)azetidine
• benzyl azetidin-3-ylmethylcarbamate
• benzyl N-(azetidin-3-ylmethyl)carbamate
• N-(3-azetidinylmethyl)Carbamic acid phenylmethyl ester
• 3-(Aminomethyl)azetidine,3-CBZ protected
• OR2144
• phenylmethyl (3-azetidinylmethyl)carbamate
• AKOS015998844
• A26717
• SY268183
• benzyl N-[(azetidin-3-yl)methyl]carbamate
• benzyl(azetidin-3-ylmethyl)carbamate
• FT-0656286
• benzyl (azetidin-3-ylmethyl)carbamate
• 3-(CBZ-AMINOMETHYL)AZETIDINE-HCl
• RNPDRAJKEJXSMC-UHFFFAOYSA-N
• CS-0055153
• MFCD07772069
• 876149-41-6
• P10482
• BS-24165
• SCHEMBL632994
• DB-077026

• MDL： MFCD07772069
• Inchi： 1S/C12H16N2O2/c15-12(14-8-11-6-13-7-11)16-9-10-4-2-1-3-5-10/h1-5,11,13H,6-9H2,(H,14,15)
• InChI Key： RNPDRAJKEJXSMC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NCC1CNC1)=O

Computed Properties

• Exact Mass: 220.12100
• Monoisotopic Mass: 220.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2
• XLogP3: 1

Experimental Properties

• Density: 1.134
• Boiling Point: 381.5°C at 760 mmHg
• Flash Point: 184.5°C
• Refractive Index: 1.541
• PSA: 50.36000
• LogP: 1.85190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls